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Introduction

UNC7145 is a crucial reagent for researchers studying the epigenetic regulator NSD2 (Nuclear
Receptor Binding SET Domain Protein 2). It serves as a negative control for UNC6934, a
potent and selective chemical probe that targets the PWWP1 domain of NSD2.[1][2][3] Since
UNC7145 is structurally similar to UNC6934 but lacks its inhibitory activity, it is an essential tool
for distinguishing the specific effects of NSD2 inhibition from off-target or compound-related
effects in cell-based assays.[1] Proper preparation and handling of UNC7145 are critical for
obtaining reliable and reproducible experimental results.

NSD2 is a histone methyltransferase that primarily catalyzes the di-methylation of histone H3 at
lysine 36 (H3K36me2), a mark associated with active gene transcription.[4][5] Dysregulation
and overexpression of NSD2 are implicated in various cancers, including multiple myeloma,
making it a significant target for therapeutic development.[5][6] UNC6934 works by disrupting
the interaction between the NSD2-PWWP1 domain and H3K36me2-containing nucleosomes.
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[2][7] Therefore, experiments utilizing UNC6934 should include UNC7145 as a control to
ensure that observed phenotypes are due to the specific inhibition of this interaction.

These application notes provide detailed protocols for the solubilization and preparation of
UNC7145 for use in cell culture experiments, along with relevant technical data and pathway
information.

Technical Data and Storage

Quantitative data for UNC7145 is summarized in the table below for quick reference. Proper
storage is critical to maintain the stability and activity of the compound.

Property Value

CAS Number 2561494-78-6

Molecular Weight 445.48 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Short-term (days to weeks): 0-4°CLong-term
Recommended Storage
(months to years): -20°C

Short-term (days to weeks): 0-4°CLong-term

Stock Solution Storage
(months): -20°C

1-10 uM (as a negative control, used at the
Typical Working Range same concentration as the active compound,
UNC6934)

Signaling Pathway of NSD2

The diagram below illustrates the role of NSD2 in chromatin modification and gene regulation.
UNCG6934 specifically inhibits the PWWP1 domain of NSD2, preventing it from binding to
H3K36me2 and thereby altering gene expression. UNC7145 is used as a control in
experiments investigating this pathway.
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NSD2 signaling and point of inhibition.

Experimental Protocols
Protocol 1: Preparation of a 10 mM UNC7145 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of UNC7145. It is
crucial to use anhydrous, high-purity DMSO to ensure complete dissolution and stability of the
compound.

Materials:

UNC7145 powder

Dimethyl Sulfoxide (DMSO), anhydrous (=99.9%)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance
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Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the vial of UNC7145 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of UNC7145 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.45
mg of UNC7145 (Molecular Weight = 445.48 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000
mL) * (1 mL) * (445.48 g/mol ) * (1000 mg/g) = 4.45 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the
UNC7145 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution for 30-60 seconds to ensure the compound is completely
dissolved. If necessary, gentle warming (to 37°C) or brief sonication can be used to aid
dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 uL) in sterile cryogenic vials. This prevents repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C for long-term use.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the DMSO stock solution into complete cell culture medium

to achieve the desired final concentration for treating cells. It is critical to maintain a low final

DMSO concentration (typically <0.5%) to avoid solvent-induced cytotoxicity.[3]

Materials:

10 mM UNC7145 stock solution in DMSO
Complete cell culture medium (pre-warmed to 37°C)

Sterile tubes for dilution (e.g., 1.5 mL or 15 mL conical tubes)
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o Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM UNC7145 stock solution from the
-20°C freezer and thaw it at room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,
it is good practice to perform an intermediate dilution. For example, to prepare a 10 uM final
concentration in 10 mL of medium: a. Prepare a 1000X stock (10 mM) as described in
Protocol 1. b. Add 10 pL of the 10 mM stock solution to 9.99 mL of pre-warmed complete
culture medium.

» Final Dilution: Pipette the diluted UNC7145 solution directly into your cell culture vessel (e.g.,
flask, multi-well plate) containing cells and medium. Mix gently by swirling the plate or flask.

e Vehicle Control: It is essential to include a vehicle control in your experiment. This control
should contain the same final concentration of DMSO as the UNC7145-treated samples. To
prepare this, add the same volume of pure DMSO (without the compound) to an equivalent
volume of culture medium. For the example above, add 10 puL of DMSO to 9.99 mL of
medium.

 Incubation: Return the cells to the incubator and proceed with your experimental timeline.

Experimental Workflow Diagram

The following diagram outlines the complete workflow from compound preparation to its
application in a cell-based assay.
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Workflow for UNC7145 from powder to cell assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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